Cas no 1146702-54-6 (5-fluoro-3-phenyl-2-[(1s)-1-(9h-purin-6-ylamino)propyl]-4(3h)-qui Nazolinone)

• Product Name: 5-fluoro-3-phenyl-2-[(1s)-1-(9h-purin-6-ylamino)propyl]-4(3h)-qui Nazolinone
• CAS No: 1146702-54-6
• MF: C₂₂H₁₈FN₇O
• MW: 415.423026561737
• CID: 1204830
• Update Time: 2025-07-19

5-fluoro-3-phenyl-2-[(1s)-1-(9h-purin-6-ylamino)propyl]-4(3h)-qui Nazolinone Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-phenyl-2-[(1S)-1-(9H-purin-6-ylamino)propyl]-4(3H)-qui nazolinone
• CAL 101
• CAL-101
• (S)-2-(1-((9H-Purin-6-yl)amino)propyl)-5-fluoro-3-phenylquinazolin-4(3H)-one
• Idelalisib（CAL-101)
• CAL-101 (GS-1101, Idelalisib)
• GS-1101, Idelalisib
• Idelalisib
• 5-fluoro-3-phenyl-2-((1s)-1-(1h-purin-6-ylamino)ethyl)-4(3h)...
• 5-fluoro-3-phenyl-2-[(1s)-1-(9h-purin-6-ylamino)propyl]-4(3h)-qui Nazolinone

• Inchi： 1S/C22H18FN7O/c1-2-15(28-20-18-19(25-11-24-18)26-12-27-20)21-29-16-10-6-9-14(23)17(16)22(31)30(21)13-7-4-3-5-8-13/h3-12,15H,2H2,1H3,(H2,24,25,26,27,28)/t15-/m0/s1
• InChI Key： IFSDAJWBUCMOAH-HNNXBMFYSA-N
• SMILES： N1C2=C(C(F)=CC=C2)C(=O)N(C2=CC=CC=C2)C=1[C@@H](NC1C2=C(N=CN=1)N=CN2)CC

Additional information on 5-fluoro-3-phenyl-2-[(1s)-1-(9h-purin-6-ylamino)propyl]-4(3h)-qui Nazolinone

Introduction to 5-Fluoro-3-Phenyl-2-[(1S)-1-(9H-Purin-6-Ylamino)Propyl]-4(3H)-Quinazolinone (CAS No. 1146702-54-6)

5-Fluoro-3-phenyl-2-[(1S)-1-(9H-purin-6-ylamino)propyl]-4(3H)-quinazolinone (CAS No. 1146702-54-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties. The unique structural features of this compound, particularly the presence of a fluoro group and a phenyl ring, contribute to its high potency and selectivity.

The chemical structure of 5-fluoro-3-phenyl-2-[(1S)-1-(9H-purin-6-ylamino)propyl]-4(3H)-quinazolinone is characterized by a quinazolinone core with a fluorine atom at the 5-position, a phenyl group at the 3-position, and an (S)-configured propylamine side chain linked to the purine moiety. This combination of functional groups provides a robust platform for exploring its pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the antitumor activity of 5-fluoro-3-phenyl-2-[(1S)-1-(9H-purin-6-ylamino)propyl]-4(3H)-quinazolinone. In vitro assays have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival. For instance, it has been reported that this compound can effectively inhibit the activity of protein kinases such as EGFR and AKT, which are frequently overexpressed in many types of cancer.

In addition to its antitumor properties, 5-fluoro-3-phenyl-2-[(1S)-1-(9H-purin-6-ylamino)propyl]-4(3H)-quinazolinone has also shown promise in the treatment of inflammatory diseases. Preclinical studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This dual action against both cancer and inflammation makes it a highly attractive candidate for further drug development.

The pharmacokinetic profile of 5-fluoro-3-phenyl-2-[(1S)-1-(9H-purin-6-ylamino)propyl]-4(3H)-quinazolinone has been extensively studied to ensure its suitability for clinical use. In animal models, this compound has demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are crucial factors for effective drug delivery and sustained therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-fluoro-3-phenyl-2-[(1S)-1-(9H-purin-6-y lamino)propyl]-4(3H)-quinazolinone in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects observed. These findings provide a strong foundation for advancing to phase II trials, where the therapeutic potential of this compound will be further explored in specific patient populations.

The development of 5-fluoro-3-phenyl-2-[ (1S)-1-(9H-purin -6-y lamino)prop yl]-4(3 H ) -qui naz olin one as a therapeutic agent is part of a broader effort to identify novel compounds with improved efficacy and reduced side effects compared to existing treatments. Ongoing research is focused on optimizing its chemical structure to enhance its pharmacological properties and broaden its therapeutic window. Additionally, efforts are being made to develop new formulations that can improve drug delivery and patient compliance.

In conclusion, 5-fluoro -3-ph en yl -2-[ ( 1 S ) - 1 -( 9 H -pu rin -6-y l am in o)p ro pyl ] - 4 ( 3 H ) - q u i n az o lin one (CAS No. 1146702 - 5 4 - 6 ) represents a promising candidate in the field of medicinal chemistry with potential applications in cancer therapy and inflammatory diseases. Its unique chemical structure and favorable pharmacokinetic profile make it an attractive target for further research and development. As more data becomes available from ongoing clinical trials, it is anticipated that this compound will play a significant role in advancing the treatment options for patients suffering from these conditions.